Cas no 2229289-52-3 (2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2229289-52-3
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6529563
• PubChem ID: 165616139
• Update Time: 2025-06-11

2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine
• 2-[1-(4,5-difluoro-2-methoxyphenyl)cyclobutyl]ethan-1-amine
• 2229289-52-3
• EN300-1799103

• Inchi： 1S/C13H17F2NO/c1-17-12-8-11(15)10(14)7-9(12)13(5-6-16)3-2-4-13/h7-8H,2-6,16H2,1H3
• InChI Key： RVNJRSKWCKHMMA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(CCN)CCC1)OC)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine

Introduction to 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2229289-52-3)

2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229289-52-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutyl core appended with an amine functional group, further substituted with a phenyl ring bearing fluoro and methoxy substituents. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of both fluoro and methoxy groups in the phenyl ring introduces specific electronic and steric properties that can influence the biological activity of the compound. Fluorine atoms are known to enhance metabolic stability, lipophilicity, and binding affinity, while methoxy groups can serve as bioisosteric replacements for hydroxyl groups, often improving solubility and bioavailability. The cyclobutyl moiety contributes to rigidity in the molecular structure, which can be advantageous for receptor binding.

In recent years, there has been a growing interest in designing molecules with such structural motifs due to their potential applications in treating various diseases. The 4,5-difluoro-2-methoxyphenyl substituent is particularly noteworthy, as it has been shown to enhance the pharmacokinetic profile of several drug candidates. This region of the molecule is reminiscent of other bioactive scaffolds that have demonstrated efficacy in clinical trials, suggesting that 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine may exhibit similar properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The cyclobutyl amine core provides a stable scaffold that can be modified through various chemical reactions, allowing medicinal chemists to explore a wide range of derivatives. Such modifications can be tailored to optimize binding interactions with biological targets, such as enzymes or receptors, thereby enhancing therapeutic efficacy.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging machine learning models and molecular dynamics simulations, researchers can predict the behavior of 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine in biological systems with greater precision. These computational tools have been instrumental in identifying promising candidates for further experimental validation.

The pharmaceutical industry has increasingly recognized the value of fluorinated aromatic compounds due to their improved pharmacological properties. For instance, fluoroaromatics are commonly found in antiviral and anticancer drugs due to their ability to enhance binding affinity and metabolic stability. The 4,5-difluoro-2-methoxyphenyl moiety in this compound aligns with this trend, making it a potentially valuable asset in drug development pipelines.

In addition to its structural features, the synthesis of 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine presents an interesting challenge for organic chemists. The introduction of fluorine atoms often requires specialized synthetic methodologies to ensure high yields and purity. However, recent innovations in fluorination techniques have made it more feasible to incorporate fluorine into complex molecules efficiently. This progress has opened up new avenues for exploring fluorinated derivatives like this one.

Biological activity studies have begun to reveal the potential therapeutic applications of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. While these findings are preliminary, they underscore the importance of further investigation into its pharmacological profile.

The role of fluorine substitution in modulating biological activity cannot be overstated. Fluorine atoms can alter electronic distributions within a molecule, leading to changes in binding affinity and selectivity. In some cases, fluorination can even lead to the discovery of new drug candidates with improved efficacy over existing treatments. The 4,5-difluoro substitution pattern in 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine is particularly intriguing from this perspective.

As research continues to uncover new applications for fluorinated compounds, 2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine is poised to play a significant role in future drug development efforts. Its unique structural features and promising biological activity make it an attractive candidate for further exploration by academic researchers and pharmaceutical companies alike.

The integration of cutting-edge technologies into drug discovery processes has accelerated the pace at which novel compounds like this one are being developed. High-throughput screening (HTS) platforms combined with advanced analytical techniques allow for rapid evaluation of large libraries of compounds. This approach has been instrumental in identifying lead candidates for further optimization.

In conclusion,2-1-(4,5-difluoro-2-methoxyphenyl)cyclobutylethan-1-amine represents a promising entry point for developing new therapeutic agents. Its structural complexity and unique substituents offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research progresses，this compound is likely to contribute significantly to advancements in pharmaceutical chemistry and medicinal biology.